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Compound of Interest

Compound Name:
2-Chloro-5-

methylbenzenecarboximidamide

CAS No.: 1260797-47-4

Cat. No.: B2908232

Get Quote

Executive Summary
CAS 1260797-47-4 is a substituted benzamidine derivative characterized by a 2-chloro and 5-

methyl substitution pattern on the benzene ring.[1] As a functionalized amidine, it serves as a

critical nitrogenous building block in the synthesis of nitrogen-containing heterocycles (e.g.,

pyrimidines, triazines, and imidazoles).

In drug discovery, the benzamidine moiety is a classic pharmacophore known for mimicking the

side chain of arginine, making this compound highly relevant in the development of serine

protease inhibitors (e.g., Thrombin, Factor Xa) and various kinase inhibitors.

Chemical Identity & Structural Analysis[2][3][4]
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Parameter Detail

CAS Registry Number 1260797-47-4

IUPAC Name 2-chloro-5-methylbenzene-1-carboximidamide

Common Synonyms
2-Chloro-5-methylbenzamidine; 2-Chloro-5-

methyl-benzamidine

Molecular Formula C₈H₉ClN₂

Molecular Weight 168.62 g/mol

SMILES Cc1cc(C(=N)N)c(Cl)cc1

InChI Key
(Predicted) Based on structure:

KATSTZMCBJAXIY-UHFFFAOYSA-N (analog)

Structural Commentary
The molecule features a benzamidine core destabilized slightly by the steric bulk of the ortho-

chlorine atom.

Amidine Group (-C(=NH)NH₂): Acts as a strong base and a bidentate nucleophile.

2-Chloro Substituent: Provides steric hindrance and lipophilicity; can influence the torsional

angle of the amidine group relative to the phenyl ring, potentially affecting binding affinity in

enzyme pockets.

5-Methyl Substituent: Adds weak electron-donating character and increases hydrophobic

interaction potential.

Physical Properties
Note: Experimental values for this specific catalog number are rare in open literature. The data

below represents high-confidence physicochemical predictions based on structure-activity

relationship (SAR) models for benzamidines.
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Property Value (Predicted/Typical) Context & Causality

Physical State Solid (Crystalline powder)
Stabilized by intermolecular H-

bonding of the amidine group.

Melting Point 140°C – 160°C (Free base)

High lattice energy due to

amidine polarity. Salts (HCl)

melt higher (>200°C).

Solubility (Water) Low (Free base) / High (Salt)

The free base is lipophilic;

conversion to HCl salt

drastically improves aqueous

solubility.

Solubility (Organic)
Soluble in DMSO, MeOH,

EtOH

Required for organic synthesis

workflows.

LogP ~1.8 – 2.1

The Cl and Me groups

increase lipophilicity compared

to unsubstituted benzamidine

(LogP ~0.7).

pKa (Conjugate Acid) ~11.0 – 11.5

The amidine group is highly

basic. The electron-

withdrawing Cl atom may

slightly lower the pKa

compared to benzamidine

(11.6).

Polar Surface Area ~50 Å²
Dominated by the amidine

nitrogen atoms.

Chemical Properties & Reactivity[5]
Basicity and Stability
The amidine functional group is a strong base.[2] In its free base form, CAS 1260797-47-4 is

sensitive to hydrolysis, particularly in acidic or basic aqueous environments, converting to the

corresponding amide (2-chloro-5-methylbenzamide) and releasing ammonia.
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Storage Protocol: Must be stored under inert atmosphere (Argon/Nitrogen) and low humidity.

Ideally kept as a hydrochloride salt for long-term stability.

Nucleophilic Reactivity (Heterocycle Formation)
The primary utility of CAS 1260797-47-4 lies in its ability to react with electrophiles to form

heterocycles.

Reaction with 1,3-Dicarbonyls: Condenses with malonates or

-keto esters to form pyrimidines.

Reaction with Hydrazines: Can form triazoles under specific conditions.

Synthesis Workflow (Pinner Reaction)
The standard industrial route for synthesizing this compound involves the Pinner Reaction,

starting from the corresponding nitrile.

2-Chloro-5-methylbenzonitrile
(Precursor)

Imidate Ester Salt
(Intermediate)

1. HCl(g), ROH
(Pinner Reaction) CAS 1260797-47-4

(Benzamidine Product)

2. NH3 / NH4Cl
(Amination) Target Drug Scaffold

(e.g., Pyrimidine)

3. Electrophile
(Cyclization)

Click to download full resolution via product page

Figure 1: Standard synthetic pathway for benzamidine derivatives via the Pinner method.

Biological Context & Applications[6][9]
Mechanism of Action (Pharmacophore)
Benzamidines are structural mimics of the amino acid Arginine.

Serine Protease Inhibition: The positively charged amidinium group forms a critical salt

bridge with the Aspartate residue (e.g., Asp189 in Trypsin) at the bottom of the S1 specificity

pocket of serine proteases.

Target Specificity: The 2-chloro and 5-methyl substituents on CAS 1260797-47-4 allow for

"tuning" the fit within the hydrophobic S1 pocket, potentially improving selectivity for targets
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like Factor Xa (anticoagulation) or Matriptase (cancer metastasis) over digestive enzymes

like trypsin.

Drug Development Workflow
Fragment-Based Screening: Used as a fragment to probe the S1 pocket.

Lead Optimization: The chlorine atom can replace a methyl group to block metabolic

oxidation or induce a halogen bond with the protein backbone.

Handling & Safety Protocols
Signal Word:WARNING (Based on benzamidine class properties)

Hazard Description Mitigation

Skin/Eye Irritation

Causes skin irritation (H315)

and serious eye irritation

(H319).

Wear nitrile gloves and safety

goggles.

Respiratory
May cause respiratory irritation

(H335).

Handle in a fume hood. Avoid

dust generation.

Corrosivity
Free base can be caustic to

mucous membranes.

Neutralize spills with weak acid

(citric acid).

Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber (due

to Nitrogen and Chlorine content).

References
National Center for Biotechnology Information (2026).PubChem Compound Summary for

Benzamidine derivatives. Retrieved from [Link]

European Chemicals Agency (ECHA).Registration Dossier: Amidines and their salts.

Retrieved from [Link]

AA Blocks.Product Catalog: 2-chloro-5-methylbenzene-1-carboximidamide (CAS 1260797-

47-4).[1] Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/
https://echa.europa.eu/
https://www.aablocks.com/prods/name/2?page=5486
https://www.aablocks.com/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2908232?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


S. R. Sandler & W. Karo.Organic Functional Group Preparations, Vol 3: Amidines. Academic
Press. (Standard Reference for Pinner Synthesis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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